Cas no 90644-21-6 (2-[ethyl(7H-purin-6-yl)amino]ethanol)

2-[ethyl(7H-purin-6-yl)amino]ethanol structure
90644-21-6 structure
Product Name:2-[ethyl(7H-purin-6-yl)amino]ethanol
CAS No:90644-21-6
MF:C9H13N5O
MW:207.232420682907
CID:994995
PubChem ID:4680641
Update Time:2025-04-20

2-[ethyl(7H-purin-6-yl)amino]ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-[ethyl(7H-purin-6-yl)amino]ethanol
    • 90644-21-6
    • NSC-409066
    • NSC409066
    • DTXSID80405498
    • Inchi: 1S/C9H13N5O/c1-2-14(3-4-15)9-7-8(11-5-10-7)12-6-13-9/h5-6,15H,2-4H2,1H3,(H,10,11,12,13)
    • InChI Key: ZIDXNCPIQQGKAF-UHFFFAOYSA-N
    • SMILES: OCCN(C1=C2C(=NC=N1)N=CN2)CC

Computed Properties

  • Exact Mass: 207.112
  • Monoisotopic Mass: 207.112
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 77.9A^2

Experimental Properties

  • PSA: 77.93000
  • LogP: 0.17150
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